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Compound of Interest

Compound Name: 3-(5-Methyl-2-furyl)benzaldehyde

Cat. No.: B1362213 Get Quote

Essential Safety and Handling Guide for 3-(5-
Methyl-2-furyl)benzaldehyde
This guide provides immediate and essential safety protocols for laboratory personnel handling

3-(5-Methyl-2-furyl)benzaldehyde (CAS No. 400745-03-1). Adherence to these procedures is

critical for ensuring personal safety and proper management of this chemical.

Chemical Identifier and Hazard Information:

Property Value

Chemical Name 3-(5-Methyl-2-furyl)benzaldehyde

CAS Number 400745-03-1[1][2]

Molecular Formula C₁₂H₁₀O₂[1][2][3]

Molecular Weight 186.21 g/mol [1][2]

Appearance Light yellow solid

GHS Classification
Acute Toxicity 4, Oral (H302: Harmful if

swallowed)

Signal Word Warning

Hazard Pictogram GHS07 (Exclamation Mark)
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Personal Protective Equipment (PPE)
Engineering controls, such as a chemical fume hood, should be the primary method of

exposure control. When handling 3-(5-Methyl-2-furyl)benzaldehyde, the following PPE is

mandatory:

PPE Category Specification

Eye and Face

Chemical splash goggles conforming to ANSI

Z87.1 standards. A face shield should be worn

over goggles if there is a significant splash

hazard.

Hand Protection

Chemically resistant gloves are required. Butyl

rubber gloves are recommended for handling

aldehydes.[4] Nitrile gloves may offer short-term

splash protection but should be changed

immediately upon contact.[5] Always inspect

gloves for defects before use.

Body Protection

A flame-retardant lab coat must be worn and

kept buttoned. Long pants and closed-toe shoes

are required. Avoid synthetic clothing.

Respiratory

For operations that may generate dust or

aerosols, a NIOSH-approved air-purifying

respirator with organic vapor cartridges is

necessary.[6] Ensure proper fit and consult with

safety personnel for selection.

Operational Plan: Step-by-Step Handling Procedure
This workflow outlines the essential steps for safely handling 3-(5-Methyl-2-
furyl)benzaldehyde from preparation to cleanup.
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Preparation

Handling

Cleanup & Storage

Don appropriate PPE

Set up in a certified chemical fume hood

Gather all necessary equipment and reagents

Carefully weigh the solid compound

Proceed to handling

Dissolve in a suitable solvent

Perform the reaction under inert atmosphere if necessary

Decontaminate work surfaces

Proceed to cleanup

Segregate and label waste

Store unused chemical at 0-8°C under nitrogen

Doff PPE correctly

Click to download full resolution via product page

Figure 1. A workflow diagram for the safe handling of 3-(5-Methyl-2-furyl)benzaldehyde.
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Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Emergency Situation Action Plan

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.[6][7][8]

Remove contaminated clothing while under a

safety shower.[8][9] Seek medical attention if

irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6][7][8] Remove

contact lenses if present and easy to do.[6][7]

Seek immediate medical attention.

Inhalation

Move the individual to fresh air immediately.[6]

[7] If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[10][11] Never give anything by mouth to

an unconscious person. Seek immediate

medical attention.

Minor Spill

For small spills, absorb the material with an inert

absorbent (e.g., sand, vermiculite).[6][7] Place

the absorbed material into a sealed, labeled

container for hazardous waste disposal.[12]

Clean the spill area with soap and water.

Major Spill

Evacuate the laboratory and alert others in the

area.[8] Close the doors to the affected area

and prevent entry. Contact your institution's

emergency response team immediately.
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Disposal Plan
All waste containing 3-(5-Methyl-2-furyl)benzaldehyde must be treated as hazardous waste.

Waste Collection: Collect all waste materials (including contaminated gloves, absorbent

materials, and empty containers) in a designated, sealed, and clearly labeled hazardous

waste container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "3-(5-Methyl-2-furyl)benzaldehyde".

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office.[6][7] Do not dispose of this chemical down

the drain or in the regular trash.[6] All disposal must be in accordance with local, state, and

federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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